Cas no 2171191-27-6 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid)

• Product Name: (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid
• CAS No: 2171191-27-6
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 6452370
• PubChem ID: 165580802
• Update Time: 2025-10-31

(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid
• EN300-1575523
• (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,3-thiazol-5-yl]formamido}butanoic acid
• 2171191-27-6

• Inchi： 1S/C24H23N3O5S/c1-13(11-20(28)29)25-22(30)21-14(2)26-23(33-21)27-24(31)32-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13,19H,11-12H2,1-2H3,(H,25,30)(H,28,29)(H,26,27,31)/t13-/m0/s1
• InChI Key： GBLFXZHXORVLGK-ZDUSSCGKSA-N
• SMILES： S1C(=NC(C)=C1C(N[C@@H](C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 146Ų

Additional information on (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid

Introducing (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid (CAS No. 2171191-27-6): A Novel Compound with Significant Potential in Modern Medicinal Chemistry

CAS No. 2171191-27-6 refers to a specialized organic compound that has garnered considerable attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. This compound, formally known as (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid, represents a sophisticated blend of heterocyclic scaffolds and functional groups designed to interact selectively with biological targets. The presence of a chiral center at the (3S) position enhances its potential as a pharmacologically active molecule, making it an attractive candidate for further development in drug discovery.

The structural framework of this compound incorporates several key elements that contribute to its pharmacological profile. The 9H-fluoren-9-ylmethoxycarbonyl moiety serves as a protecting group for the amino function, ensuring stability during synthetic processes while maintaining reactivity in subsequent modifications. This group is also known for its ability to enhance solubility and bioavailability, which are critical factors in the development of novel therapeutics. The 1,3-thiazole ring is a well-established pharmacophore found in numerous bioactive molecules, including antibiotics and antiviral agents, suggesting that this compound may exhibit similar therapeutic properties.

The 4-methyl substitution on the thiazole ring further modulates the electronic properties of the molecule, potentially influencing its binding affinity and selectivity. Additionally, the formamido group introduces a polar interaction site that can engage with biological targets such as enzymes or receptors. The overall structure of (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid is thus designed to optimize interactions with specific biological pathways while maintaining structural integrity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies indicate that it may interact with enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis or autoimmune diseases. Furthermore, the chiral nature of the molecule suggests that it could exhibit enantioselective binding, which is a desirable trait in drug development to minimize off-target effects.

In vitro studies have begun to explore the biological activity of CAS No. 2171191-27-6, revealing promising results in preliminary assays. The compound has shown inhibitory activity against certain kinases, which are key targets in cancer therapy. The mechanism of action appears to involve disruption of signaling pathways that promote cell proliferation, offering a potential therapeutic strategy for oncological applications. Additionally, its interaction with thiol-containing enzymes suggests possible applications in managing oxidative stress-related disorders.

The synthesis of this compound presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as asymmetric catalysis and protecting group strategies have been employed to achieve high enantiomeric purity, which is crucial for evaluating its pharmacological efficacy. The synthetic route also emphasizes scalability, ensuring that sufficient quantities of the compound can be produced for preclinical and clinical studies.

As research progresses, (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}butanoic acid (CAS No. 2171191-27-6) is poised to play a significant role in addressing unmet medical needs. Its unique structural features and demonstrated biological activity make it a valuable asset in the pharmaceutical pipeline. Future studies will focus on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models before advancing to human trials.

The integration of cutting-edge technologies such as artificial intelligence and machine learning into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive modeling tools have been instrumental in identifying potential lead compounds based on their structural features and predicted biological activities. This interdisciplinary approach has not only shortened development timelines but also increased the success rate of novel drug candidates reaching clinical stages.

The potential applications of CAS No. 2171191-27-6 extend beyond oncology and inflammation management. Preliminary data suggest that it may also have neuroprotective properties, making it relevant for treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease. The ability of this compound to cross the blood-brain barrier remains under investigation but preliminary findings are encouraging.

In conclusion,(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-y lformamido}butanoic acid (CAS No. 2171191 -27 -6) represents a significant advancement in medicinal chemistry with its innovative design and multifaceted biological activities . Its unique structural features , coupled with promising preclinical results , position it as a compelling candidate for further therapeutic development . As research continues , this compound holds great promise for addressing diverse medical challenges and improving patient outcomes worldwide .